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Compound of Interest

Compound Name: Clamikalant sodium

Cat. No.: B10752440

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of
Clamikalant sodium, a selective ATP-sensitive potassium (KATP) channel blocker. Adherence
to these guidelines is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Essential Safety and Personal Protective Equipment
(PPE)

Given the lack of a specific Safety Data Sheet (SDS) for Clamikalant sodium, a cautious
approach based on handling similarly structured powdered chemical compounds is
recommended. The following PPE is mandatory when working with Clamikalant sodium to
minimize exposure via inhalation, ingestion, or skin contact.

Recommended Personal Protective Equipment:
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Situation Required PPE Rationale
Safety goggles with side To prevent accidental eye and
General Laboratory Use shields, nitrile gloves, and a skin contact with the chemical
standard lab coat. powder.

In addition to general PPE, a

o _ full-face respirator with To avoid inhalation of fine dust
Weighing and Solution i ) ' .
] appropriate particulate filters particles that may become
Preparation o _
should be used within a airborne.
certified chemical fume hood.
To provide comprehensive
) ] A face shield worn over safety protection for the face from
Risk of Splashing

goggles. potential splashes during

solution handling.

) N ) ) ] To protect the body from
Handling Large Quantities or in  Chemical-resistant full-body ) o
) ) widespread contamination in
Case of Spill suit or apron. o .
the event of a significant spill.

Always wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.

Operational Plan for Safe Handling and Storage

A systematic workflow is crucial for minimizing risks associated with Clamikalant sodium from
its arrival in the laboratory to its final disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the
label is intact and legible. Clamikalant sodium powder should be stored at -20°C for long-term
stability (up to 2 years). If prepared in a solvent such as DMSO, it should be stored at -80°C for
up to 6 months or at 4°C for up to 2 weeks.[1][2] The storage area should be a dry, well-
ventilated location, away from incompatible materials such as strong oxidizing agents and
acids.[3]
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Preparation and Use:

All handling of solid Clamikalant sodium should be conducted in a certified chemical fume
hood to control airborne particles.[3]

Avoid the formation of dust.[3]
Use non-sparking tools when handling the powder.

Do not eat, drink, or smoke in areas where Clamikalant sodium is handled.

Emergency Procedures and Disposal Plan

Spill Response:

Small Spills: In the event of a small spill, evacuate the immediate area. Wearing the
appropriate PPE, gently cover the spill with an absorbent material, such as vermiculite or
sand.[3] Avoid raising dust. Collect the material into a sealed container for hazardous waste
disposal.

Large Spills: For large spills, evacuate the laboratory and notify the appropriate
environmental health and safety (EHS) personnel immediately.[3]

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, perform artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3]

Disposal Plan:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b10752440?utm_src=pdf-body
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://www.benchchem.com/product/b10752440?utm_src=pdf-body
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All waste materials contaminated with Clamikalant sodium, including unused compound,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical
waste.

o Collection: Collect all Clamikalant sodium waste in a designated, clearly labeled, and
sealed container.

o Storage: Store the hazardous waste container in a secure, designated area away from
incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal service in
accordance with all local, state, and federal regulations. Do not dispose of Clamikalant
sodium down the drain or in regular trash.[4]

Quantitative Data

Due to the limited availability of public data for Clamikalant sodium, specific quantitative
toxicity values are not available. However, for context, the acute oral toxicity (LD50) for a
different sodium salt, sodium cyclamate, in rats is reported as 1280 mg/kg.[5] It is crucial to
treat Clamikalant sodium as a compound with unknown toxicity and handle it with the utmost

care.
Chemical Property Value
CAS Number 261717-22-0

C19H21N902 (Note: Formula may vary based

on source)[1][2]

Molecular Formula

Molecular Weight 493.96 g/mol [1][2]

Mechanism of Action and Experimental Workflow

Clamikalant sodium is an ATP-sensitive potassium (KATP) channel blocker.[1][2][6] These
channels are found in various tissues, including the heart, and play a crucial role in linking
cellular metabolism to electrical activity.[7] In pathological conditions such as myocardial
ischemia, a decrease in intracellular ATP leads to the opening of KATP channels, which can
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contribute to arrhythmias.[8] By blocking these channels, Clamikalant sodium is investigated
for its potential antiarrhythmic effects.

Below are diagrams illustrating the logical workflow for handling Clamikalant sodium and a
simplified representation of its mechanism of action.
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Caption: Workflow for Safe Handling and Disposal of Clamikalant Sodium.
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Caption: Simplified Mechanism of Action of Clamikalant Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Clamikalant sodium|261717-22-0|COA [dcchemicals.com]

. Clamikalant sodium Datasheet DC Chemicals [dcchemicals.com]

. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
. file.echemi.com [file.echemi.com]

. go.drugbank.com [go.drugbank.com]

°
~ (o)) &) EaN w N -

. The role of ATP-sensitive potassium channels in cellular function and protection in the
cardiovascular system - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10752440?utm_src=pdf-body-img
https://www.benchchem.com/product/b10752440?utm_src=pdf-body
https://www.benchchem.com/product/b10752440?utm_src=pdf-custom-synthesis
https://dcchemicals.com/coa/COA_DC48749.html
https://dcchemicals.com/product_show-clamikalant-sodium.html?datasheet=datasheet
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://file.echemi.com/fileManage/upload/goodstds/20240925/5ae202792e764a61a75f49484658b23d.pdf
https://go.drugbank.com/drugs/DB20383
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874693/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» 8. Activation of ATP-sensitive K+ channels by cromakalim. Effects on cellular K+ loss and
cardiac function in ischemic and reperfused mammalian ventricle - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safeguarding Laboratory Practices: A Guide to Handling
Clamikalant Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752440#personal-protective-equipment-for-
handling-clamikalant-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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